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Compound of Interest

Compound Name: 3-Ethylheptane

Cat. No.: B096521 Get Quote

This technical guide provides a comprehensive overview of the thermochemical data for 3-
Ethylheptane (C₉H₂₀). It is intended for researchers, scientists, and professionals in drug

development and related fields who require accurate and detailed thermodynamic information

for this branched alkane. This document summarizes key quantitative data in structured tables,

details the experimental methodologies used for their determination, and presents a logical

workflow for data acquisition and analysis.

Core Thermochemical Data
The following tables present critically evaluated thermochemical data for 3-Ethylheptane in its

liquid and ideal gas phases. This information is crucial for understanding its behavior in

chemical reactions and for process design and modeling.

Table 1: Standard Molar Enthalpy of Formation, Standard Molar Entropy, and Molar Heat

Capacity at Constant Pressure (Ideal Gas)

Temperature (K)
Molar Heat
Capacity (C_p°)
(J/mol·K)

Standard Molar
Entropy (S°)
(J/mol·K)

Standard Molar
Enthalpy of
Formation (Δ_fH°)
(kJ/mol)

298.15 188.5 458.4 -225.7
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Data sourced from the National Institute of Standards and Technology (NIST) WebBook and

Cheméo.[1][2]

Table 2: Thermochemical Data for Liquid 3-Ethylheptane

Temperature (K)
Molar Heat
Capacity (C_p)
(J/mol·K)

Standard Molar
Entropy (S°)
(J/mol·K)

Standard Molar
Enthalpy of
Formation (Δ_fH°)
(kJ/mol)

298.15 254.2 354.9 -266.3

Data sourced from the NIST/TRC Web Thermo Tables.[1]

Experimental Protocols
The determination of accurate thermochemical data relies on precise and well-established

experimental techniques. The primary methods for alkanes like 3-Ethylheptane are

combustion calorimetry for determining the enthalpy of formation and adiabatic calorimetry for

measuring heat capacity.

Combustion Calorimetry for Enthalpy of Formation
The standard enthalpy of formation of 3-Ethylheptane is determined by measuring the

enthalpy of combustion using a bomb calorimeter.

Methodology:

Sample Preparation: A precisely weighed sample of high-purity 3-Ethylheptane is placed in

a crucible within a high-pressure vessel (the "bomb").

Oxygen Pressurization: The bomb is filled with high-pressure, pure oxygen to ensure

complete combustion.

Calorimeter Assembly: The bomb is submerged in a known mass of water in a well-insulated

container (the calorimeter). The initial temperature of the water is recorded with high

precision.
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Ignition: The sample is ignited electrically. The combustion of the hydrocarbon releases heat,

which is transferred to the surrounding water, causing a temperature rise.

Temperature Measurement: The final temperature of the water is recorded once thermal

equilibrium is reached.

Calculation: The heat of combustion is calculated from the temperature change, the heat

capacity of the calorimeter system (which is determined through calibration with a substance

of known heat of combustion, such as benzoic acid), and the mass of the sample.

Correction Factors: Corrections are applied for the heat of formation of nitric acid (from the

nitrogen in the air) and sulfuric acid (if sulfur impurities are present), as well as for the energy

of the ignition wire.

Enthalpy of Formation Calculation: The standard enthalpy of formation is then calculated

from the standard enthalpy of combustion using Hess's Law, along with the known standard

enthalpies of formation of the combustion products (CO₂ and H₂O).

Adiabatic Calorimetry for Heat Capacity
The heat capacity of liquid 3-Ethylheptane is measured using an adiabatic calorimeter, which

is designed to minimize heat exchange with the surroundings.

Methodology:

Sample Loading: A known mass of 3-Ethylheptane is placed in a sample cell within the

calorimeter.

Adiabatic Shield: The sample cell is surrounded by an adiabatic shield, the temperature of

which is controlled to match the temperature of the sample cell at all times. This minimizes

heat loss or gain.

Heating: A known quantity of electrical energy is supplied to a heater within the sample cell,

causing a small, incremental increase in the temperature of the sample.

Temperature Measurement: The temperature of the sample is precisely measured before

and after the energy input using a platinum resistance thermometer.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 6 Tech Support

https://www.benchchem.com/product/b096521?utm_src=pdf-body
https://www.benchchem.com/product/b096521?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b096521?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Heat Capacity Calculation: The heat capacity of the sample is calculated from the amount of

electrical energy supplied and the resulting temperature rise.

Data Collection: This process is repeated over a range of temperatures to determine the heat

capacity as a function of temperature.

Data Acquisition and Analysis Workflow
The following diagram illustrates the logical workflow for obtaining and analyzing

thermochemical data for a substance like 3-Ethylheptane.
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Caption: Workflow for thermochemical data determination.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. Heptane, 3-ethyl- (CAS 15869-80-4) - Chemical & Physical Properties by Cheméo
[chemeo.com]

2. Heptane, 3-ethyl-4-methyl- (CAS 52896-91-0) - Chemical & Physical Properties by
Cheméo [chemeo.com]

To cite this document: BenchChem. [An In-depth Technical Guide to the Thermochemical
Properties of 3-Ethylheptane]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b096521#thermochemical-data-for-3-ethylheptane]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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